2-[1-(Methanesulfonyl)ethyl]-6-(trifluoromethyl)aniline

• CAS RN: 88404-82-4
• Molecular Formula: C10H12F3NO2S
• Molecular Weight: 267.27 g/mol
• IUPAC Name: 2-(1-methylsulfonylethyl)-6-(trifluoromethyl)aniline
• InChI: InChI=1S/C10H12F3NO2S/c1-6(17(2,15)16)7-4-3-5-8(9(7)14)10(11,12)13/h3-6H,14H2,1-2H3
• InChI Key: WDIJJUXZSFMMKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=CC=C1)C(F)(F)F)N)S(=O)(=O)C

Description

2-[1-(Methanesulfonyl)ethyl]-6-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C10H12F3NO2S and its molecular weight is 267.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 50% NaOH (50 mL), CH2Cl2 (50 mL), triethylbenzylammonium chloride (30 mg), Me2SO4 (2.50 mL, 26.41 mmol) and 2-methylsulfonylmethyl-6-trifluoromethyl nitrobenzene 3 (6.8 g, 24.01 mmol) was stirred rapidly for 30 min. The mixture was poured onto ice/water (400 mL) and the organic layer separated. The solvent was removed and excess Me2SO4 removed at 60° C. and 0.7 mm, to give a yellow solid which was identified as the same product as in Example 2, i.e., 2-(1-methylsulfonylethyl)-6-trifluoromethyl nitrobenzene. The solid was transferred to a Parr bomb with EtOAc/EtOH (2:1, 100 mL, not all soluble). Five drops of acetic acid and Pd/carbon was added. The mixture was hydrogenated at 60° C. and 60 psi H2 for 15 hrs. The mixture was filtered and the solvent removed to give a brown solid. Washing with ether gave 4.03 g (15.07 mmol, 62.8%) of 2-(1-methylsulfonylethyl)-6-trifluoromethyl aniline as a white solid, mp 153°-5° C.

Synthesis routes and methods II

Procedure details